Cas no 1346687-31-7 (5-(pyrimidin-2-yl)pyridine-3-carbaldehyde)

• Product Name: 5-(pyrimidin-2-yl)pyridine-3-carbaldehyde
• CAS No: 1346687-31-7
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 1033537
• PubChem ID: 71303600
• Update Time: 2025-08-05

5-(pyrimidin-2-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Pyrimidin-2-yl)nicotinaldehyde
• 5-(Pyrimidin-2-yl)nicotildehyde
• 5-pyrimidin-2-ylpyridine-3-carbaldehyde
• 5-(pyrimidin-2-yl)pyridine-3-carbaldehyde
• CS-0444934
• 1346687-31-7
• EN300-746026
• SB55348
• DTXSID40745049

• Inchi： 1S/C10H7N3O/c14-7-8-4-9(6-11-5-8)10-12-2-1-3-13-10/h1-7H
• InChI Key： YEQVGHPSRLNFSC-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC(C2N=CC=CN=2)=C1

Computed Properties

• Exact Mass: 185.058911855g/mol
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.7Ų

Additional information on 5-(pyrimidin-2-yl)pyridine-3-carbaldehyde

Introduction to 5-(pyrimidin-2-yl)pyridine-3-carbaldehyde (CAS No. 1346687-31-7)

5-(pyrimidin-2-yl)pyridine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1346687-31-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and molecular pharmacology. The compound’s dual aromatic system, comprising a pyridine and a pyrimidine ring, coupled with the presence of an aldehyde functional group, positions it as a versatile scaffold for designing novel bioactive molecules.

The structural motif of 5-(pyrimidin-2-yl)pyridine-3-carbaldehyde is particularly noteworthy for its ability to interact with biological targets through multiple binding sites. The pyridine ring, known for its electron-deficient nature, can engage in hydrogen bonding and π-stacking interactions, while the pyrimidine ring offers additional opportunities for molecular recognition via its nitrogen-rich environment. The aldehyde group at the 3-position serves as a reactive handle, enabling further functionalization through condensation reactions, Schiff base formations, or oxidation processes, thereby expanding the compound’s synthetic utility.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward heterocyclic compounds due to their inherent biological activity and structural diversity. 5-(pyrimidin-2-yl)pyridine-3-carbaldehyde exemplifies this trend, as it has been explored in various contexts ranging from kinase inhibition to antiviral applications. The compound’s ability to modulate enzyme activity and interfere with pathogenic mechanisms has made it a focal point in preclinical studies aimed at identifying lead candidates for therapeutic intervention.

One of the most compelling aspects of 5-(pyrimidin-2-yl)pyridine-3-carbaldehyde is its potential in developing treatments for diseases characterized by aberrant signaling pathways. For instance, studies have highlighted its interaction with Janus kinases (JAKs), a family of enzymes implicated in inflammatory responses and autoimmune disorders. The compound’s pyrimidine-pyridine core has been shown to exhibit inhibitory effects on JAK-dependent signaling cascades, suggesting its utility in designing anti-inflammatory agents. Furthermore, preliminary data indicate that derivatives of this scaffold may possess activity against tyrosine kinases involved in cancer progression, underscoring its therapeutic promise.

The synthesis of 5-(pyrimidin-2-yl)pyridine-3-carbaldehyde represents another area of active investigation. Researchers have developed several methodologies to construct this core structure efficiently, leveraging cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings to establish the aromatic rings. Additionally, directed ortho-metalation strategies have been employed to introduce the aldehyde functionality at the 3-position with high regioselectivity. These synthetic advances not only facilitate access to the parent compound but also provide a platform for generating libraries of analogs for high-throughput screening.

Advances in computational chemistry have further enhanced the understanding of 5-(pyrimidin-2-yl)pyridine-3-carbaldehyde’s behavior both in vitro and in silico. Molecular docking simulations have been instrumental in predicting binding modes and affinities with target proteins, allowing researchers to rationalize structure-activity relationships (SAR). These computational approaches complement experimental efforts by providing insights into how subtle modifications to the scaffold can modulate biological activity. For example, virtual screening has identified novel derivatives with enhanced potency against specific kinases or improved pharmacokinetic profiles.

The pharmacological evaluation of 5-(pyrimidin-2-yl)pyridine-3-carbaldehyde has revealed several intriguing properties beyond kinase inhibition. Studies suggest that this compound may exhibit effects on nuclear factor kappa B (NFκB) signaling, a critical pathway in inflammation regulation. By interfering with NFκB activation, derivatives of this scaffold could potentially mitigate inflammatory responses associated with chronic diseases such as arthritis or neurodegenerative disorders. Moreover, preclinical trials have hinted at antiviral activities against certain RNA viruses, attributed to the compound’s ability to disrupt viral replication cycles through interactions with host cell enzymes.

The chemical versatility of 5-(pyrimidin-2-yl)pyridine-3-carbaldehyde also extends to its role as an intermediate in more complex drug candidates. Researchers have incorporated this moiety into larger molecules designed for targeted therapy or immunomodulation. For instance, conjugation with peptide sequences has yielded probes for imaging applications or immunotherapy agents that leverage antibody-drug conjugate (ADC) technology. Such applications highlight the compound’s adaptability across multiple therapeutic domains.

Future directions in the study of 5-(pyrimidin-2-yl)pyridine-3-carbaldehyde are likely to focus on optimizing synthetic routes for scalability and cost-effectiveness. Additionally, there is growing interest in exploring its role in combination therapies—where it might synergize with other agents to achieve greater therapeutic efficacy while minimizing side effects. The integration of artificial intelligence (AI) into drug discovery workflows promises to accelerate these efforts by predicting novel derivatives and identifying optimal conditions for synthesis and biological testing.

In summary,5-(pyrimidin-2-yl)pyridine-3-carbaldehyde (CAS No. 1346687-31-7) stands out as a promising pharmacophore with broad applications in medicinal chemistry and therapeutic development. Its unique structural features enable interactions with diverse biological targets, making it a valuable tool for investigating disease mechanisms and designing novel treatments. As research continues to uncover new synthetic strategies and pharmacological insights,this compound will undoubtedly remain at the forefront of innovation in chemical biology.